Cas no 40353-41-1 (Quinoxaline,2-(2-thienyl)-)
Quinoxaline,2-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline,2-(2-thienyl)-
- 2-(2-THIENYL)QUINOXALINE
- 2-thiophen-2-ylquinoxaline
- 2-quinoxalin-2-ylthiophene
- MFCD00067832
- CHEMBL69151
- DTXSID70290830
- MLS000053037
- 2-(Thien-2-yl)quinoxaline
- NSC-71376
- SR-01000400513-1
- AB00074197-01
- CS-0155904
- BDBM42782
- 40353-41-1
- HMS2408E12
- Cambridge id 5129511
- Maybridge1_001698
- SCHEMBL708998
- NSC71376
- HMS546F04
- F0405-1350
- SMR000069000
- Quinoxaline, 2-(2-thienyl)-
- ADGDUIDDAMQKAG-UHFFFAOYSA-N
- 2-(thiophen-2-yl)quinoxaline
- CBDivE_009876
- cid_251141
- SR-01000400513
- AKOS000520432
- MS-0383
- E76818
- FT-0608517
- AG-690/12867846
- DTXCID00241976
- STK752210
- DB-017781
- SDCCGSBI-0661362.P001
-
- MDL: MFCD00067832
- Inchi: 1S/C12H8N2S/c1-2-5-10-9(4-1)13-8-11(14-10)12-6-3-7-15-12/h1-8H
- InChI Key: ADGDUIDDAMQKAG-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CN=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 212.04100
- Monoisotopic Mass: 212.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 54.02000
- LogP: 3.35830
Quinoxaline,2-(2-thienyl)- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Quinoxaline,2-(2-thienyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WZ322-50mg |
Quinoxaline,2-(2-thienyl)- |
40353-41-1 | 97% | 50mg |
347.0CNY | 2021-07-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WZ322-200mg |
Quinoxaline,2-(2-thienyl)- |
40353-41-1 | 97% | 200mg |
867.0CNY | 2021-07-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X26395-250mg |
2-(Thiophen-2-yl)quinoxaline |
40353-41-1 | 97% | 250mg |
¥1018.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X26395-1g |
2-(Thiophen-2-yl)quinoxaline |
40353-41-1 | 97% | 1g |
¥2543.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X26395-100mg |
2-(Thiophen-2-yl)quinoxaline |
40353-41-1 | 97% | 100mg |
¥679.0 | 2024-07-18 | |
| abcr | AB238559-250 mg |
2-(2-Thienyl)quinoxaline; . |
40353-41-1 | 250 mg |
€265.20 | 2023-07-20 | ||
| abcr | AB238559-1 g |
2-(2-Thienyl)quinoxaline; . |
40353-41-1 | 1 g |
€576.60 | 2023-07-20 | ||
| Ambeed | A452071-100mg |
2-(Thiophen-2-yl)quinoxaline |
40353-41-1 | 97% | 100mg |
$93.0 | 2025-02-25 | |
| Ambeed | A452071-250mg |
2-(Thiophen-2-yl)quinoxaline |
40353-41-1 | 97% | 250mg |
$138.0 | 2025-02-25 | |
| Ambeed | A452071-1g |
2-(Thiophen-2-yl)quinoxaline |
40353-41-1 | 97% | 1g |
$351.0 | 2025-02-25 |
Quinoxaline,2-(2-thienyl)- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Quinoxaline,2-(2-thienyl)-
Quinoxaline, 2-(2-thienyl)- (CAS No. 40353-41-1): An Overview of Its Properties, Applications, and Recent Research
Quinoxaline, 2-(2-thienyl)- (CAS No. 40353-41-1) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound, also known as 2-(2-Thienyl)quinoxaline, belongs to the class of quinoxalines, which are characterized by a fused ring system consisting of two benzene rings sharing a common edge. The presence of a thienyl group (a five-membered ring containing sulfur) imparts additional chemical and biological activities to this molecule.
The chemical structure of Quinoxaline, 2-(2-thienyl)- is particularly noteworthy. It consists of a quinoxaline core with a thienyl substituent at the 2-position. The quinoxaline moiety is known for its ability to form stable complexes with various metal ions, making it useful in coordination chemistry and catalysis. The thienyl group, on the other hand, contributes to the compound's electronic properties and enhances its solubility in organic solvents.
In terms of physical properties, Quinoxaline, 2-(2-thienyl)- is typically a solid at room temperature with a melting point ranging from 150°C to 160°C. It is insoluble in water but exhibits good solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.
The spectroscopic properties of Quinoxaline, 2-(2-thienyl)- have been extensively studied using techniques such as UV-Vis spectroscopy, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. UV-Vis spectroscopy reveals strong absorption bands in the visible region, which are attributed to the π-π* transitions within the quinoxaline and thienyl moieties. IR spectroscopy provides insights into the vibrational modes of the molecule, while NMR spectroscopy helps in elucidating the detailed structure and dynamics of the compound.
One of the key areas where Quinoxaline, 2-(2-thienyl)- has shown promise is in medicinal chemistry. Recent research has focused on its potential as an anticancer agent due to its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, studies have demonstrated that Quinoxaline, 2-(2-thienyl)- can selectively inhibit the activity of topoisomerase II, an enzyme crucial for DNA replication and repair. This inhibition leads to DNA damage and ultimately cell death in cancer cells.
Additionally, Quinoxaline, 2-(2-thienyl)- has been explored for its antimicrobial properties. Research has shown that it exhibits broad-spectrum activity against various bacterial and fungal strains. The mechanism of action involves disrupting cell membrane integrity and inhibiting essential metabolic pathways in microorganisms. These findings have sparked interest in developing new antimicrobial agents based on this compound.
In the field of materials science, Quinoxaline, 2-(2-thienyl)- has been investigated for its potential applications in organic electronics and photovoltaic devices. The presence of conjugated π-electron systems in the molecule makes it an excellent candidate for use as a semiconducting material. Studies have shown that thin films of Quinoxaline, 2-(2-thienyl)- exhibit high charge carrier mobility and good stability under ambient conditions.
The synthesis of Quinoxaline, 2-(2-thienyl)- can be achieved through several routes, but one common method involves the condensation reaction between o-phenylenediamine and 2-thiophenecarboxaldehyde followed by cyclization under acidic conditions. This synthetic approach allows for easy modification of the molecule by introducing various functional groups at different positions on the quinoxaline ring or the thienyl substituent.
Recent advancements in computational chemistry have also contributed to our understanding of Quinoxaline, 2-(2-thienyl)-. Molecular dynamics simulations have provided insights into its conformational behavior and interactions with biological targets such as proteins and nucleic acids. These simulations help predict the binding affinity and selectivity of the compound towards specific biomolecules, guiding further experimental studies.
In conclusion, Quinoxaline, 2-(2-thienyl)- (CAS No. 40353-41-1) is a versatile compound with a wide range of applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and functional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its behavior and potential uses, Quinoxaline, 2-(2-thienyl)- is poised to play a significant role in advancing scientific knowledge and technological innovation.
40353-41-1 (Quinoxaline,2-(2-thienyl)-) Related Products
- 401579-42-8(6H-PYRROLO[3,4-B]PYRAZINE, 2,3-DI-2-THIENYL-)
- 81321-98-4(2,3-DI-(2-THIENYL)QUINOXALINE)
- 63481-85-6(BENZO[F][1,7]NAPHTHYRIDINE, 3-(2-THIENYL)-)
- 175135-75-8(2-(5-Bromothiophen-2-yl)quinoxaline)
- 148639-26-3(9H-Pyrido[3,4-b]indole, 1-(2-thienyl)-)
- 32737-04-5(Pyrazine, 2-methyl-3-(2-thienyl)-)
- 77390-03-5(2,3-Dimethyl-5-(thiophen-2-yl)pyrazine)
- 476635-87-7(BENZO[G]QUINOXALINE, 2,3-DI-2-THIENYL-)
- 476636-03-0(BENZO[G]QUINOXALINE, 2-METHYL-3-(2-THIENYL)-)
- 56421-72-8(2-THIOPHEN-2-YL-PYRAZINE)